2-Bromo-1-(6-chloro-pyridin-3-yl)-propan-1-one
Cat. No. B8398233
M. Wt: 248.50 g/mol
InChI Key: GXYKDZIFBNEFKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1].[BrH:13].[CH3:14][C:15](=[O:16])[OH:17].[Cl:2][c:3]1[cH:4][cH:5][c:6]([C:9]([CH2:10][CH3:11])=[O:12])[cH:7][n:8]1>>[Cl:2][c:3]1[cH:4][cH:5][c:6]([C:9]([CH:10]([CH3:11])[Br:13])=[O:12])[cH:7][n:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(=O)c1ccc(Cl)nc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(Br)C(=O)c1ccc(Cl)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
